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Compound of Interest

Compound Name: 2-Amino-4-iodopyrimidine
CAS No.: 815610-16-3
Cat. No.: B1521732
Get Quote
& J

Executive Summary & Core Properties

2-Amino-4-iodopyrimidine (CAS: 815610-16-3) is a critical intermediate in the synthesis of
kinase inhibitors and functionalized heterocycles. Its utility stems from the high reactivity of the
C4-iodine bond, which facilitates Palladium-catalyzed cross-couplings (Suzuki-Miyaura,
Sonogashira).

However, this reactivity comes with a trade-off: thermal and photolytic instability. The C-I bond
energy in electron-deficient heteroaromatics is lower than in simple aryl iodides, making the
compound prone to homolytic cleavage and deiodination.

Quick Reference Data
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Property Specification / Limit
CAS Number 815610-16-3

Molecular Weight 221.00 g/mol

Storage Temperature 2°C to 8°C (Refrigerate)

Heat (>40°C prolonged), Light (UV/Visible),

Critical Sensitivity o
Xygen

Transition from White/Off-white
Decomposition Indicator Yellow

Brown (lodine liberation)

Soluble in DMSO, DMF; Sparingly soluble in

Solubility
DCM, Water

Module 1: Storage & Handling (Pre-Experiment)

The "Cold Chain" Protocol

The primary cause of batch failure is improper storage before the reaction begins. The
liberation of elemental iodine (

) is autocatalytic; once started, the iodine radical species can accelerate further degradation.

Standard Operating Procedure (SOP):

e Incoming Inspection: Upon receipt, immediately inspect the color. If the powder is
distinctively yellow or brown, purity has likely dropped below 98%.

 Inert Atmosphere: Store under Argon or Nitrogen. Oxygen promotes the formation of N-
oxides and accelerates radical deiodination.

o Dark Storage: The compound is photosensitive. Amber vials are mandatory.

Visualizing the Degradation Pathway The following diagram illustrates the causality of
degradation, emphasizing why heat and light must be controlled simultaneously.
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Figure 1: Mechanistic pathway of 2-Amino-4-iodopyrimidine degradation. Note the
autocatalytic role of free iodine.

Module 2: Reaction Optimization (The Heat Paradox)

Challenge: Palladium-catalyzed couplings generally require heat (60-100°C) to overcome the
activation energy, but 2-Amino-4-iodopyrimidine degrades at these temperatures.

Solution: Use highly active catalyst systems that operate at lower temperatures, or "Sprint
Heating" protocols.

Recommended Protocol for Suzuki-Miyaura Coupling:
» Solvent Degassing (Critical):

o Why: Oxygen at elevated temperatures rapidly oxidizes the electron-rich phosphine
ligands and the iodide starting material.

o Method: Sparge solvents with Argon for 20 minutes before adding the iodide.
o Catalyst Selection:
o Avoid simple

if possible, as it often requires higher temperatures (

).
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o Preferred:

or
with S-Phos. These active bulky ligands often allow coupling at 40-60°C.

e Temperature Ramp:
o Do not pre-heat the oil bath to 100°C.
o Add reagents at Room Temperature (RT).

o Ramp slowly to 50-60°C and monitor by LCMS every 30 minutes. Stop heating
immediately upon conversion.

Experimental Workflow Diagram
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Figure 2: Step-by-step reaction optimization workflow to minimize thermal exposure while
ensuring conversion.

Module 3: Post-Reaction Processing
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Solvent Removal & Drying Many batches are ruined after the reaction is successful due to
aggressive drying.

» Rotary Evaporation: Bath temperature must not exceed 40°C. Use a high-quality vacuum
pump to lower the boiling point of solvents (DMF/DMSO) rather than increasing heat.

 Lyophilization: If the product is in an aqueous/organic mixture, freeze-drying is the safest
method to remove solvents without thermal stress.

e Vacuum Oven: Do not dry the isolated solid in a vacuum oven >40°C.

Troubleshooting & FAQs

Q1: My white powder turned pink/brown during storage. Is it still usable?

» Diagnosis: The color change indicates the liberation of elemental iodine (
).

 Action: If the color is faint pink, the purity may still be >95%. Perform a proton NMR. If the
spectrum is clean, you can wash the solid with a small amount of cold hexanes or ether
(which solubilizes

) to remove the color before use. If deep brown, recrystallization or column purification is
required.

Q2: | see a "de-iodinated" byproduct (2-aminopyrimidine) in my LCMS. Why?

o Cause: This is "protodeiodination,” typically caused by overheating in the presence of a
proton source (solvent or moisture) or excessive reaction times.

e Solution: Lower your reaction temperature by 10-20°C and switch to a more active catalyst
(e.g., XPhos-Pd-G2) to maintain rate at lower heat. Ensure solvents are anhydrous.

Q3: Can | scale up this reaction to multi-gram scale?

¢ Risk: Exotherms on scale-up can cause localized overheating, leading to rapid
decomposition.
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e Protocol: For scales >5g, use a mechanical stirrer (not magnetic) to ensure efficient heat
transfer. Add the catalyst as the last component to control the initiation of the reaction.

Q4: What is the exact melting point? | see conflicting data.

 Clarification: While the 5-iodo isomer melts around 127-132°C [1], the 4-iodo isomer (CAS
815610-16-3) is less stable and often decomposes before a clean melting point is observed.
Rely on purity by HPLC/NMR rather than melting point for characterization to avoid thermally
degrading your sample during the test.

References

o National Institutes of Health (NIH). (2023). Palladium-Catalyzed Selective Amino- and
Alkoxycarbonylation of lodoarenes.[1] PubMed Central. Retrieved from [Link]

e ResearchGate. (2016). Photo-induced iodination of aryl halides under very mild conditions
(Stability Data). Retrieved from [Link]

o ACS Omega. (2018). Synthesis of Aryl lodides: Temperature Effects on Yield. Retrieved from
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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